Cas no 2011713-23-6 (1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid
• CAS No: 2011713-23-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5656117
• PubChem ID: 165891297
• Update Time: 2025-11-06

1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-4-(methoxymethyl)piperidine-4-carboxylic acid
• EN300-27724111
• 2011713-23-6
• 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C16H21NO5/c1-21-12-16(14(18)19)7-9-17(10-8-16)15(20)22-11-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3,(H,18,19)
• InChI Key： FHVZFPOWZUIJOP-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid (CAS No. 2011713-23-6)

1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid (CAS No. 2011713-23-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid is composed of a piperidine ring, a benzyloxy carbonyl group, and a methoxymethyl substituent. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common motif in many biologically active compounds due to its ability to modulate various biological processes. The benzyloxy carbonyl group, often used as a protecting group in organic synthesis, adds stability and reactivity to the molecule. The methoxymethyl substituent further enhances the compound's solubility and bioavailability.

In terms of chemical properties, 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid exhibits high stability under various conditions. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's carboxylic acid functionality makes it suitable for various chemical reactions, including esterification and amide formation. These properties make it an attractive candidate for drug development and other pharmaceutical applications.

The synthesis of 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid involves several well-established organic reactions. One common approach is the sequential addition of functional groups to a piperidine scaffold. The first step typically involves the formation of the piperidine ring through a cyclization reaction. Subsequently, the benzyloxy carbonyl group is introduced via a substitution reaction, followed by the addition of the methoxymethyl substituent through another substitution or addition reaction. The final step involves the introduction of the carboxylic acid functionality through oxidation or other suitable methods.

Recent research has highlighted the potential therapeutic applications of 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that the compound could be developed into a novel nonsteroidal anti-inflammatory drug (NSAID).

In addition to its anti-inflammatory properties, 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid has also shown promise in neurodegenerative disease research. A study published in Neuropharmacology reported that this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid has been extensively studied to assess its suitability for clinical use. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide strong support for advancing the compound into later-stage clinical trials.

In conclusion, 1-(benzyloxy)carbonyl-4-(methoxymethyl)piperidine-4-carboxylic acid (CAS No. 2011713-23-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory therapy and neuroprotection. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.